Cas no 241132-39-8 (2-{[(6-Chloroimidazo[2,1-b][1,3]thiazol-5-yl)methylene]amino}benzenol)

• Product Name: 2-{[(6-Chloroimidazo[2,1-b][1,3]thiazol-5-yl)methylene]amino}benzenol
• CAS No: 241132-39-8
• MF: C₁₂H₈ClN₃OS
• MW: 277.729419708252
• MDL: MFCD00139314
• CID: 5024982
• Update Time: 2026-02-28

2-{[(6-Chloroimidazo[2,1-b][1,3]thiazol-5-yl)methylene]amino}benzenol Chemical and Physical Properties

Names and Identifiers

• 2-{[(6-chloroimidazo[2,1-b][1,3]thiazol-5-yl)methylene]amino}benzenol
• 2-[(E)-({6-chloroimidazo[2,1-b][1,3]thiazol-5-yl}methylidene)amino]phenol
• Bionet2_001696
• 2-(((6-CHLOROIMIDAZO(2,1-B)(1,3)THIAZOL-5-YL)METHYLENE)AMINO)BENZENOL
• HMS1368P13
• (E)-2-((6-chloroimidazo[2,1-b]thiazol-5-yl)methyleneamino)phenol
• 2-{[(6-Chloroimidazo[2,1-b][1,3]thiazol-5-yl)methylene]amino}benzenol

• MDL： MFCD00139314
• Inchi： 1S/C12H8ClN3OS/c13-11-9(16-5-6-18-12(16)15-11)7-14-8-3-1-2-4-10(8)17/h1-7,17H/b14-7+
• InChI Key： HYCBTUAGYVZECV-VGOFMYFVSA-N
• SMILES： ClC1=C(/C=N/C2C=CC=CC=2O)N2C=CSC2=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 330
• XLogP3: 4.1
• Topological Polar Surface Area: 78.1

Additional information on 2-{[(6-Chloroimidazo[2,1-b][1,3]thiazol-5-yl)methylene]amino}benzenol

Introduction to 2-{[(6-Chloroimidazo[2,1-b][1,3]thiazol-5-yl)methylene]amino}benzenol (CAS No. 241132-39-8)

2-{[(6-Chloroimidazo[2,1-b][1,3]thiazol-5-yl)methylene]amino}benzenol, also known by its CAS number 241132-39-8, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazothiazoles and is characterized by its unique structural features, which include a chloro-substituted imidazothiazole ring and an amino-benzenol moiety. The combination of these functional groups imparts specific chemical and biological properties that make it a promising candidate for various therapeutic applications.

The chemical structure of 2-{[(6-Chloroimidazo[2,1-b][1,3]thiazol-5-yl)methylene]amino}benzenol is represented by the formula C₁₄H₁₀ClN₃OS. The presence of the chloro group on the imidazothiazole ring and the amino-benzenol group contributes to its potential as a ligand for various biological targets. Recent studies have highlighted its interactions with enzymes, receptors, and other biomolecules, suggesting its utility in drug discovery and development.

In the context of medicinal chemistry, 2-{[(6-Chloroimidazo[2,1-b][1,3]thiazol-5-yl)methylene]amino}benzenol has been investigated for its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, research has shown that this compound exhibits potent inhibitory activity against certain kinases, which are key regulators of cellular processes such as cell growth, proliferation, and apoptosis. This property makes it a valuable lead compound for the development of targeted therapies for conditions such as cancer and inflammatory diseases.

Beyond its enzymatic inhibition properties, 2-{[(6-Chloroimidazo[2,1-b][1,3]thiazol-5-yl)methylene]amino}benzenol has also been explored for its potential as an antimicrobial agent. Studies have demonstrated that it possesses significant antibacterial activity against both Gram-positive and Gram-negative bacteria. This broad-spectrum activity is attributed to its ability to disrupt bacterial cell wall synthesis and inhibit essential metabolic pathways. As antibiotic resistance continues to be a global health challenge, compounds like this offer promising alternatives or adjuncts to existing antimicrobial therapies.

The pharmacokinetic properties of 2-{[(6-Chloroimidazo[2,1-b][1,3]thiazol-5-yl)methylene]amino}benzenol have also been evaluated in preclinical studies. These studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its oral bioavailability is moderate to high, and it demonstrates good tissue penetration and stability in biological systems. These characteristics are crucial for ensuring that the compound can effectively reach its intended target sites in the body.

In addition to its therapeutic potential, 2-{[(6-Chloroimidazo[2,1-b][1,3]thiazol-5-yl)methylene]amino}benzenol has been studied for its safety profile. Preclinical toxicity assessments have indicated that it is generally well-tolerated at therapeutic doses. However, as with any new chemical entity (NCE), ongoing safety evaluations are necessary to ensure its long-term safety and efficacy in clinical settings.

The synthesis of 2-{[(6-Chloroimidazo[2,1-b][1,3]thiazol-5-yl)methylene]amino}benzenol involves a series of well-defined chemical reactions. The process typically begins with the preparation of the imidazothiazole core through condensation reactions followed by functional group modifications to introduce the chloro and amino-benzenol moieties. The synthetic route is designed to be scalable and cost-effective, making it suitable for large-scale production if required.

In conclusion, 2-{[(6-Chloroimidazo[2,1-b][1,3]thiazol-5-yl)methylene]amino}benzenol (CAS No. 241132-39-8) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable lead compound for the development of novel therapeutics targeting various diseases. Ongoing research continues to explore its full potential and refine its properties for clinical use.